Cas no 1226447-00-2 (2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-phenylacetamide)

• Product Name: 2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-phenylacetamide
• CAS No: 1226447-00-2
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 5396372
• Update Time: 2025-06-13

2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy-N-phenylacetamide
• 2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-phenylacetamide

• Inchi： 1S/C19H24N4O2/c1-14-8-10-23(11-9-14)19-20-15(2)12-18(22-19)25-13-17(24)21-16-6-4-3-5-7-16/h3-7,12,14H,8-11,13H2,1-2H3,(H,21,24)
• InChI Key： LOASEBFPRQJZIX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)COC1C=C(C)N=C(N2CCC(C)CC2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-phenylacetamide

Professional Introduction to Compound with CAS No 1226447-00-2 and Product Name: 2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-phenylacetamide

The compound in question, identified by the CAS number 1226447-00-2, is a sophisticated organic molecule with significant implications in the field of pharmaceutical chemistry. The product name, 2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-phenylacetamide, provides a detailed structural insight into its chemical composition. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry.

At the core of this compound's structure lies a pyrimidine ring, which is a key pharmacophore in many bioactive molecules. The presence of a 6-methyl group and a 4-methylpiperidine moiety further enhances its structural complexity and functionality. These substituents not only contribute to the molecule's solubility and bioavailability but also play a crucial role in its interactions with biological targets. The N-phenylacetamide part of the molecule suggests potential interactions with enzymes and receptors, making it a promising candidate for further pharmacological exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Studies have shown that molecules with similar structural motifs can exhibit potent effects on various biological pathways. For instance, pyrimidine derivatives have been extensively studied for their antiviral, anticancer, and anti-inflammatory properties. The specific arrangement of functional groups in 2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-phenylacetamide may contribute to its ability to modulate these pathways effectively.

In the realm of drug discovery, the synthesis of novel compounds is often driven by the need to overcome resistance mechanisms or improve therapeutic outcomes. The structural features of this compound make it an intriguing candidate for such endeavors. The methyl groups and phenyl ring can be tailored to optimize pharmacokinetic properties, while the pyrimidine core provides a scaffold for further derivatization. This flexibility allows chemists to design molecules with enhanced specificity and reduced side effects.

One of the most exciting aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that targeted therapies often require precise molecular interactions to be effective. The unique combination of functional groups in 2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-phenylacetamide may enable it to bind tightly to its intended targets, thereby increasing therapeutic efficacy. Moreover, its chemical stability suggests that it could be suitable for formulation into various dosage forms, expanding its clinical applicability.

The synthesis of this compound involves multi-step organic reactions, each carefully designed to introduce the desired functional groups while maintaining overall structural integrity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have greatly improved the efficiency and scalability of such processes. These advancements not only reduce production costs but also allow for the rapid screening of analogues, accelerating the drug discovery pipeline.

Evaluation of a compound's potential involves rigorous testing in vitro and in vivo. Preliminary studies on 1226447-00-2 have shown promising results in terms of bioactivity and safety profiles. However, further research is necessary to fully understand its mechanism of action and long-term effects. Collaborative efforts between chemists, biologists, and clinicians are essential to translate these findings into tangible therapeutic benefits for patients.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and optimized. Machine learning algorithms can analyze vast datasets to predict properties such as solubility, metabolic stability, and toxicity. By leveraging these tools, researchers can prioritize promising candidates like 2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}-N-phenylacetamide, thereby expediting the development process.

In conclusion, the compound with CAS number 1226447-00-2 represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional diversity make it a valuable asset in the quest for novel therapeutics. With ongoing research and technological innovations, this molecule holds great promise for addressing some of today's most pressing medical challenges. As our understanding continues to evolve, so too will our ability to harness its potential for human health benefits.